Cas no 2171550-67-5 (1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanoylazetidine-2-carboxylic acid)

• Product Name: 1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanoylazetidine-2-carboxylic acid
• CAS No: 2171550-67-5
• MF: C₂₅H₂₈N₂O₅
• MW: 436.500226974487
• CID: 6190607
• PubChem ID: 165571052
• Update Time: 2025-06-27

1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanoylazetidine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanoylazetidine-2-carboxylic acid
• EN300-1561162
• 1-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3,3-dimethylbutanoyl]azetidine-2-carboxylic acid
• 2171550-67-5

• Inchi： 1S/C25H28N2O5/c1-25(2,13-22(28)27-12-11-21(27)23(29)30)15-26-24(31)32-14-20-18-9-5-3-7-16(18)17-8-4-6-10-19(17)20/h3-10,20-21H,11-15H2,1-2H3,(H,26,31)(H,29,30)
• InChI Key： UEEOQKBJECVJCK-UHFFFAOYSA-N
• SMILES： O=C(CC(C)(C)CNC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)N1CCC1C(=O)O

Computed Properties

• Exact Mass: 436.19982200g/mol
• Monoisotopic Mass: 436.19982200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 32
• Rotatable Bond Count: 8
• Complexity: 701
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 95.9Ų

Additional information on 1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanoylazetidine-2-carboxylic acid

Introduction to 1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanoylazetidine-2-carboxylic acid (CAS No. 2171550-67-5)

1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanoylazetidine-2-carboxylic acid, identified by its CAS number 2171550-67-5, is a specialized compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This molecule, featuring a complex structure with multiple functional groups, exhibits unique chemical properties that make it a valuable intermediate in the development of novel therapeutic agents. The presence of a fluorenylmethoxycarbonyl (Fmoc) protecting group and an azetidine core suggests potential applications in peptide synthesis and drug design, particularly in modulating biological pathways associated with inflammation, cancer, and neurodegenerative diseases.

The Fmoc moiety is widely recognized in the pharmaceutical industry for its role in solid-phase peptide synthesis (SPPS), where it serves as an amino acid protecting group. This feature makes 1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanoylazetidine-2-carboxylic acid a promising candidate for constructing peptidomimetics and cyclic peptides, which are increasingly being explored for their enhanced stability and bioavailability compared to linear peptides. The azetidine ring, a five-membered heterocycle, introduces conformational constraints that can be leveraged to optimize binding affinity and selectivity in drug candidates.

Recent advancements in medicinal chemistry have highlighted the importance of heterocyclic compounds in drug discovery. Azetidine derivatives, in particular, have been investigated for their potential as kinase inhibitors, G-protein coupled receptor (GPCR) modulators, and antimicrobial agents. The structural features of 1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanoylazetidine-2-carboxylic acid, including its rigid azetidine core and the electron-withdrawing effects of the Fmoc group, may contribute to its ability to interact with biological targets in a highly specific manner.

In addition to its role as a synthetic intermediate, this compound has been studied for its potential pharmacological activity. The fluorene moiety is known for its ability to enhance molecular stability and solubility, which can be advantageous in formulating drug candidates. Furthermore, the presence of a dimethylbutanoyl side chain may influence the compound's pharmacokinetic profile by affecting metabolic pathways and binding interactions. These properties make 1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanoylazetidine-2-carboxylic acid a compelling subject for further investigation in preclinical studies.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. The introduction of the Fmoc group necessitates anhydrous conditions and careful handling to prevent hydrolysis, while the formation of the azetidine ring typically involves cyclization reactions under acidic or basic catalysis. These synthetic challenges highlight the expertise required to produce 1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanoylazetidine-2-carboxylic acid on a scalable basis for industrial applications.

Current research in medicinal chemistry is increasingly focused on developing innovative synthetic methodologies that improve efficiency and sustainability. The use of green chemistry principles, such as solvent-free reactions and catalytic processes, has gained traction in recent years. For instance, transition metal-catalyzed cross-coupling reactions have been employed to construct complex molecular frameworks with high precision. These approaches not only enhance synthetic efficiency but also reduce waste generation, aligning with global efforts to promote environmentally friendly chemical processes.

The potential applications of 1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanoylazetidine-2-carboxylic acid extend beyond peptide synthesis into other areas of drug development. For example, its structural motif could be modified to create small-molecule inhibitors targeting specific enzymes or receptors involved in disease pathways. The versatility of this compound lies in its ability to serve as a building block for diverse pharmacophores, enabling chemists to explore novel therapeutic strategies.

In conclusion,1-4-({(9H-fluoren-9-ylmethoxycarbonyl}amino)-3,3-dimethylbutanoylazetidine -2-carboxylic acid (CAS No. 2171550 -67 -5) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and potential applications. Its role as a synthetic intermediate for peptidomimetics and its potential as a lead compound for drug discovery underscore its importance in modern medicinal chemistry research. As the field continues to evolve with new synthetic techniques and computational methods, this compound will undoubtedly remain at the forefront of innovation.